Cas no 33216-52-3 (3,4,5-Trichloropyridine)

• Product Name: 3,4,5-Trichloropyridine
• CAS No: 33216-52-3
• MF: C₅H₂Cl₃N
• MW: 182.435078144073
• MDL: MFCD00051685
• CID: 54028
• PubChem ID: 3786531
• Update Time: 2025-05-24

3,4,5-Trichloropyridine Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Trichloropyridine
• 3,4,5-trichloro-pyridine
• 3,4,5-Trichlor-pyridin
• AKOS005255561
• MFCD00051685
• FG-0506
• EN300-1425689
• DTXSID90396388
• 3,4,5-Trichloropyridine, 98%
• HY-W016371
• AM20051075
• A5926
• BP-10936
• J-511105
• 33216-52-3
• BCP22137
• RB1097
• T2714
• FT-0614131
• Pyridine, 3,4,5-trichloro-
• AC-23671
• CS-W017087
• SY014937
• STR06330
• SCHEMBL337576
• Pyridine, 3,4,5-trichloro-;3,4,5-Trichloro-pyridine
• DTXCID20347247
• STL557957
• BBL104142
• DB-028243

• MDL： MFCD00051685
• Inchi： 1S/C5H2Cl3N/c6-3-1-9-2-4(7)5(3)8/h1-2H
• InChI Key： KKWRVUBDCJQHBZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=CC=1Cl)Cl
• BRN： 120542

Computed Properties

• Exact Mass: 180.92500
• Monoisotopic Mass: 180.925
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 88.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7

Experimental Properties

• Color/Form: Crystalline powder
• Density: 1.539
• Melting Point: gt. 71.0 to 75.0 deg-C
• Boiling Point: 215°C(lit.)
• Flash Point: 213-215℃
• Refractive Index: 1.572
• PSA: 12.89000
• LogP: 3.04180
• Solubility: Not determined

3,4,5-Trichloropyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39-S36
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3,4,5-Trichloropyridine

3,4,5-Trichloropyridine: A Comprehensive Overview

3,4,5-Trichloropyridine, also known by its CAS number 33216-52-3, is a chemical compound that has garnered significant attention in various scientific and industrial domains. This compound is a chlorinated derivative of pyridine, a six-membered aromatic heterocycle with one nitrogen atom. The presence of three chlorine atoms at the 3, 4, and 5 positions of the pyridine ring imparts unique chemical properties to this compound, making it valuable for diverse applications.

The synthesis of 3,4,5-Trichloropyridine typically involves multi-step processes that include chlorination reactions. Recent advancements in synthetic methodologies have focused on optimizing reaction conditions to enhance yield and purity. For instance, studies have explored the use of microwave-assisted synthesis to accelerate the chlorination process while minimizing side reactions. Such innovations not only improve the efficiency of production but also align with the growing demand for sustainable chemical manufacturing practices.

In terms of applications, 3,4,5-Trichloropyridine has found utility in several industries. One notable application is in the pharmaceutical sector, where it serves as an intermediate in the synthesis of various bioactive compounds. For example, researchers have utilized this compound as a building block for developing potential anticancer agents. Its ability to undergo various nucleophilic substitutions and additions makes it versatile in organic synthesis.

Another significant application lies in the agrochemical industry. 3,4,5-Trichloropyridine derivatives have been studied for their pesticidal properties. Recent studies have demonstrated that certain analogs exhibit potent activity against agricultural pests without adverse effects on non-target organisms. This highlights the potential of this compound in developing eco-friendly pesticides that contribute to sustainable agriculture.

The environmental impact of 3,4,5-Trichloropyridine has also been a subject of recent research. Studies have investigated its biodegradation pathways and toxicity profiles. Findings suggest that under certain environmental conditions, this compound can undergo microbial degradation, reducing its persistence in ecosystems. However, further research is needed to fully understand its long-term ecological effects and ensure safe handling practices.

In addition to its practical applications, 3,4,5-Trichloropyridine has been a valuable tool in fundamental chemical research. Its structure provides an excellent platform for studying aromatic chemistry and reactivity patterns. For instance, researchers have employed this compound to explore electron-deficient aromatic systems and their reactivity towards nucleophilic aromatic substitution.

The toxicological profile of 3,4,5-Trichloropyridine has been extensively studied to assess its safety for human use and environmental release. Acute and chronic toxicity studies have been conducted using various model organisms. Results indicate that while the compound exhibits moderate toxicity at high doses, it shows low toxicity at environmentally relevant concentrations.

In conclusion, 3,4,5-Trichloropyridine, with its CAS number 33216-52-3, stands as a versatile and significant compound in modern chemistry. Its applications span across pharmaceuticals, agrochemicals, and materials science while ongoing research continues to uncover new insights into its properties and potential uses.